4-Ethyl-3-methylbenzoic acid

• Molecular Formula: C10H12O2
• Molecular Weight: 164.20 g/mol
• IUPAC Name: 4-ethyl-3-methylbenzoic acid
• InChI: InChI=1S/C10H12O2/c1-3-8-4-5-9(10(11)12)6-7(8)2/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key: BXPYYJOGXZOSHL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)C(=O)O)C

Description

4-Ethyl-3-methylbenzoic acid is a substituted benzoic acid derivative featuring an ethyl group at the para position (C4) and a methyl group at the meta position (C3) relative to the carboxylic acid functional group. Alkyl-substituted benzoic acids like this are typically synthesized via alkylation or esterification reactions, with applications in pharmaceuticals, agrochemicals, and materials science due to their tunable solubility and reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions: 4-Ethyl-3-methylbenzoic acid can be synthesized through several methods. One common approach involves the Friedel-Crafts alkylation of toluene with ethyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The resulting product, 4-ethyl-3-methyltoluene, is then oxidized using potassium permanganate or chromic acid to yield 4-ethyl-3-methylbenzoic acid .

Industrial Production Methods: In industrial settings, the production of 4-ethyl-3-methylbenzoic acid often involves the catalytic oxidation of 4-ethyl-3-methyltoluene. This process is typically carried out in the presence of a suitable catalyst, such as cobalt or manganese salts, under controlled temperature and pressure conditions to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions: 4-Ethyl-3-methylbenzoic acid undergoes various chemical reactions, including:

Oxidation: The carboxylic acid group can be further oxidized to form corresponding derivatives.

Reduction: The carboxylic acid group can be reduced to an alcohol using reducing agents like lithium aluminum hydride.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration, sulfonation, and halogenation.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4) or chromic acid (H2CrO4) under acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Nitration with a mixture of concentrated nitric acid (HNO3) and sulfuric acid (H2SO4); halogenation with bromine (Br2) in the presence of a Lewis acid catalyst.

Major Products Formed:

Oxidation: Formation of benzoic acid derivatives.

Reduction: Formation of 4-ethyl-3-methylbenzyl alcohol.

Substitution: Formation of nitro, sulfo, or halo derivatives of 4-ethyl-3-methylbenzoic acid.

Scientific Research Applications

4-Ethyl-3-methylbenzoic acid has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development and as a building block for pharmaceutical compounds.

Industry: Utilized in the production of dyes, polymers, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-ethyl-3-methylbenzoic acid involves its interaction with specific molecular targets and pathways. The carboxylic acid group can form hydrogen bonds with biological molecules, influencing their structure and function. Additionally, the aromatic ring can participate in π-π interactions with other aromatic compounds, affecting their reactivity and stability .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 4-Ethyl-3-methylbenzoic acid with structurally related benzoic acid derivatives, emphasizing substituent effects on properties:

Compound	Substituents	Key Functional Groups	pKa*	Solubility (Water)	Primary Applications
4-Ethyl-3-methylbenzoic acid	4-Ethyl, 3-methyl	-COOH	~4.5†	Low	Pharmaceutical intermediates
Benzoic acid	None	-COOH	4.2	Moderate	Food preservative
Caffeic acid	3,4-Dihydroxy	-COOH, -OH	~4.5	High	Antioxidants, supplements
Ethyl 4-aminobenzoate	4-Amino, ethyl ester	-COO⁻, -NH₂	N/A	Low	Local anesthetics (e.g., Benzocaine)
4-(3-Nitrobenzyloxy)benzoic acid methyl ester	4-(3-Nitrobenzyloxy)	-COOCH₃, -NO₂	N/A	Very low	Synthetic intermediates

*Estimated based on substituent effects; †Alkyl groups (electron-donating) reduce acidity compared to unsubstituted benzoic acid.

Substituent Effects on Physicochemical Properties

• Lipophilicity : The ethyl and methyl groups in 4-Ethyl-3-methylbenzoic acid enhance lipophilicity compared to polar derivatives like caffeic acid (3,4-dihydroxy). This property is critical for membrane permeability in drug design .
• Acidity: Electron-donating alkyl groups slightly increase pKa (lower acidity) compared to benzoic acid. In contrast, electron-withdrawing groups (e.g., -NO₂ in 4-(3-nitrobenzyloxy) derivatives) would lower pKa significantly .
• Synthesis : Alkyl-substituted benzoic acids are often synthesized via Friedel-Crafts alkylation (if the ring is activated) or nucleophilic substitution on pre-functionalized precursors. For example, methyl 4-hydroxybenzoate in undergoes nitrobenzyl chloride substitution under basic conditions, yielding an ester derivative with 82% efficiency .

Spectroscopic Characterization

• NMR : The ethyl group in 4-Ethyl-3-methylbenzoic acid would show a triplet (CH₂) and quartet (CH₃) in the ¹H NMR spectrum, while the methyl group at C3 would appear as a singlet. The aromatic protons would exhibit splitting patterns reflecting substituent positions .
• FT-IR : A broad O-H stretch (~2500–3000 cm⁻¹) and a strong C=O stretch (~1700 cm⁻¹) would dominate, similar to other benzoic acids. Alkyl C-H stretches (~2800–3000 cm⁻¹) would also be prominent .

Biological Activity

4-Ethyl-3-methylbenzoic acid (C11H14O2), a derivative of benzoic acid, has been the subject of various studies exploring its biological activities and potential applications in medicine and industry. This article consolidates findings from diverse research sources, highlighting the compound's biological properties, mechanisms of action, and implications for therapeutic use.

4-Ethyl-3-methylbenzoic acid features an ethyl group and a methyl group attached to a benzoic acid backbone. Its molecular structure allows for interactions with biological molecules, influencing its activity.

Property	Value
Molecular Formula	C11H14O2
Molecular Weight	178.23 g/mol
Melting Point	56-58 °C
Solubility	Soluble in organic solvents, slightly soluble in water

The biological activity of 4-Ethyl-3-methylbenzoic acid is attributed to its ability to interact with various biomolecules:

• Enzyme Interaction : The carboxyl group can form hydrogen bonds with enzyme active sites, potentially modulating enzyme activity.
• Aromatic Interactions : The aromatic ring may engage in π-π stacking interactions with other aromatic systems, influencing molecular recognition and binding processes.

Antioxidant Properties

The antioxidant capacity of benzoic acid derivatives has been explored in various contexts. Antioxidants play a crucial role in mitigating oxidative stress, which is linked to numerous diseases. Although direct studies on 4-Ethyl-3-methylbenzoic acid are scarce, its structural characteristics may contribute to antioxidant activity through radical scavenging mechanisms.

Case Studies and Research Findings

• In Vitro Studies : A study investigating the interactions of similar aromatic carboxylic acids with biological targets demonstrated that these compounds can inhibit key enzymes involved in metabolic pathways. While specific data on 4-Ethyl-3-methylbenzoic acid was not provided, the implications for drug development are significant .
• Toxicological Assessments : Research has indicated that related compounds undergo metabolic transformations that could influence their bioavailability and toxicity profiles. For example, studies on structurally similar compounds have assessed their effects on liver and kidney functions in animal models .
• Pharmacological Potential : The compound's potential as a therapeutic agent is being explored in drug development contexts, particularly as a building block for synthesizing more complex medicinal compounds. Its ability to modulate enzyme activity positions it as a candidate for further pharmacological exploration.

Q & A

Q. What are the standard synthetic routes for preparing 4-Ethyl-3-methylbenzoic acid, and how do reaction conditions influence yield?

• Methodological Answer : A common approach involves Friedel-Crafts alkylation of benzoic acid derivatives, followed by selective methylation and oxidation. For example, starting with 3-methylbenzoic acid, ethylation can be achieved using ethyl chloride in the presence of AlCl₃ as a catalyst . Yield optimization requires precise control of temperature (typically 80–100°C) and stoichiometric ratios (e.g., 1:1.2 for substrate:catalyst). Post-synthesis purification via recrystallization or column chromatography (using silica gel and ethyl acetate/hexane) is critical to isolate the product .
• Key Characterization : Confirm structure using $^1H$-NMR (e.g., ethyl group signals at δ 1.2–1.4 ppm) and HPLC (≥95% purity threshold) .

Q. How can researchers validate the purity and structural integrity of 4-Ethyl-3-methylbenzoic acid?

• Methodological Answer : Combine spectroscopic and chromatographic methods:

• NMR Spectroscopy : Analyze splitting patterns for ethyl (quartet at δ 1.2–1.4 ppm) and methyl groups (singlet at δ 2.3 ppm) on the aromatic ring.
• HPLC-MS : Use a C18 column with a mobile phase of acetonitrile/water (70:30) to detect impurities (<5%) and confirm molecular ion peaks (m/z 178.1 for [M+H]⁺) .
• Melting Point Analysis : Compare observed melting points (literature range: 145–148°C) to validate crystallinity .

Advanced Research Questions

Q. What strategies resolve contradictions in spectral data when synthesizing substituted benzoic acid derivatives like 4-Ethyl-3-methylbenzoic acid?

• Methodological Answer : Discrepancies in NMR or IR spectra often arise from residual solvents, stereochemical variations, or byproducts. Mitigation steps include:

• Drying Protocols : Use anhydrous Na₂SO₄ or molecular sieves to eliminate solvent traces.
• Advanced Spectrometry : Employ $^{13}C$-NMR DEPT-135 to distinguish CH₃/CH₂ groups or 2D-COSY to confirm coupling patterns .
• Computational Validation : Compare experimental IR spectra (e.g., C=O stretch at ~1680 cm⁻¹) with DFT-simulated spectra (software: Gaussian 16) .

Q. How can retrosynthetic analysis optimize the synthesis of 4-Ethyl-3-methylbenzoic acid for scalability?

• Methodological Answer : AI-driven tools (e.g., Pistachio/Bkms_metabolic models) propose retrosynthetic pathways by analyzing reaction databases. For example:

• Step 1 : Target molecule disconnection at the benzoic acid core.
• Step 2 : Identify precursors like 3-methylbenzaldehyde and ethyl iodide.
• Step 3 : Evaluate feasibility using plausibility scores (>0.5) and reagent availability .
• Scale-Up Considerations : Replace AlCl₃ with greener catalysts (e.g., FeCl₃) to reduce waste .

Q. What experimental designs are effective for studying the acid dissociation constant (pKa) of 4-Ethyl-3-methylbenzoic acid in non-aqueous solvents?

• Methodological Answer : Use potentiometric titration in DMSO or THF with a glass electrode calibrated against standard buffers.

• Procedure : Dissolve 0.1 mmol of the compound in 50 mL solvent, titrate with 0.01 M KOH in ethanol.
• Data Analysis : Apply the Henderson-Hasselbalch equation and correct for solvent dielectric effects using the Bates-Schwarzenbach method .
• Validation : Cross-check with UV-Vis spectroscopy (λ_max shifts at pH-dependent ionizations) .

Methodological Challenges and Solutions

Q. How to address low yields in esterification reactions involving 4-Ethyl-3-methylbenzoic acid?

• Advanced Solution :

• Catalyst Screening : Test Brønsted acids (H₂SO₄) vs. Lewis acids (Sc(OTf)₃) for optimal activity.
• Microwave-Assisted Synthesis : Reduce reaction time from 12 hours to 30 minutes at 100°C, improving yield by 20–25% .
• Byproduct Analysis : Use GC-MS to identify side products (e.g., diethyl ether) and adjust stoichiometry .

Q. What advanced techniques characterize intermolecular interactions of 4-Ethyl-3-methylbenzoic acid in crystal lattices?

• Methodological Answer :

• Single-Crystal X-ray Diffraction (SCXRD) : Resolve hydrogen-bonding networks (e.g., carboxylic acid dimers) and packing motifs.
• Hirshfeld Surface Analysis : Quantify intermolecular contacts (e.g., O–H⋯O interactions) using CrystalExplorer .
• Thermogravimetric Analysis (TGA) : Correlate thermal stability (decomposition >200°C) with crystal structure robustness .